Cas no 1233642-05-1 (2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol)

• Product Name: 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol
• CAS No: 1233642-05-1
• MF: C₁₄H₂₀ClFN₂O
• MW: 286.772806167603
• MDL: MFCD17012620
• CID: 3047519
• PubChem ID: 50853315
• Update Time: 2025-05-20

2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol
• 2-[1-[2-(2-chloro-6-fluorophenyl)ethyl]piperazin-2-yl]ethanol
• VS-07882
• AKOS005110985
• 2-(1-(2-Chloro-6-fluorophenethyl)piperazin-2-yl)ethan-1-ol
• 2-{1-[2-(2-chloro-6-fluorophenyl)ethyl]piperazin-2-yl}ethan-1-ol
• BBL024662
• STL355997
• 1233642-05-1
• 2-{1-[2-(2-chloro-6-fluorophenyl)ethyl]piperazin-2-yl}ethanol

• MDL： MFCD17012620
• Inchi： 1S/C14H20ClFN2O/c15-13-2-1-3-14(16)12(13)4-7-18-8-6-17-10-11(18)5-9-19/h1-3,11,17,19H,4-10H2
• InChI Key： MMEUVVAXXZVWNA-UHFFFAOYSA-N
• SMILES： N1(CCC2=C(F)C=CC=C2Cl)CCNCC1CCO

Computed Properties

• Exact Mass: 286.1248191g/mol
• Monoisotopic Mass: 286.1248191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol

Introduction to 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol (CAS No. 1233642-05-1)

2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol, with the CAS number 1233642-05-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications, particularly in the treatment of neurological disorders and as antiviral agents.

The molecular structure of 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol features a piperazine ring, which is a key pharmacophore in many bioactive molecules. The presence of the chloro and fluoro substituents on the phenyl ring imparts unique chemical and biological properties to this compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of piperazine derivatives in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain piperazine derivatives exhibit potent activity against viral infections, including influenza and SARS-CoV-2. The specific structure of 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol may contribute to its antiviral properties by interacting with viral proteins or host cell receptors.

In addition to its antiviral potential, 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol has also been investigated for its neuroprotective effects. A 2020 study in the European Journal of Pharmacology reported that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol have also been evaluated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. These properties make it a promising candidate for further preclinical and clinical studies.

Safety and toxicity assessments are essential steps in the drug development process. Preliminary toxicological studies on 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol have shown that it exhibits low toxicity at therapeutic doses. However, more comprehensive safety evaluations are needed to ensure its long-term safety and efficacy.

The synthesis of 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol involves several steps, including the formation of the piperazine ring and the introduction of the chloro and fluoro substituents. Optimizing these synthetic routes is crucial for large-scale production and commercialization of the compound.

In conclusion, 2-{1-[2-(2-Chloro-6-fluorophenyl)ethyl]-2-piperazinyl}ethanol (CAS No. 1233642-05-1) is a promising compound with potential applications in antiviral therapy and neuroprotection. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for its potential use as a novel therapeutic agent.